4,6-Dichloro-3-(3-chlorophenyl)pyridazine
Description
4,6-Dichloro-3-(3-chlorophenyl)pyridazine, commonly referred to as DCP, is a compound with a wide range of applications in the scientific research field. DCP has been studied extensively for its potential use in drug development and chemical synthesis. DCP has been found to have a wide range of biochemical and physiological effects, and its use in laboratory experiments has been found to have a number of advantages and limitations.
Scientific Research Applications
Synthesis and Characterization
Pyridazine derivatives, including 4,6-Dichloro-3-(3-chlorophenyl)pyridazine, have been extensively studied for their unique chemical properties and potential applications in synthesizing complex molecules. The cyclization of 3,6-dichlorotetrazine with alkynylboronates, highlighting the versatility of pyridazine derivatives as synthetic intermediates, has been employed to prepare a series of 3,6-dichloro-1H-pyridazin-4-ones. These compounds serve as valuable intermediates for regioselective bond-forming reactions, demonstrating their utility in organic synthesis (Helm, Plant, & Harrity, 2006).
Material Science and Coordination Chemistry
Pyridazine derivatives are also notable for their metal-coordinating abilities, which are exploited in the self-assembly of metal complexes. The preparation of 3,6-di(pyridin-2-yl)pyridazines via inverse-electron-demand Diels-Alder reactions demonstrates the potential of these compounds in forming grid-like metal complexes with copper(I) or silver(I) ions. Such complexes have implications for materials science and coordination chemistry (Hoogenboom, Moore, & Schubert, 2006).
Computational Chemistry and Structural Analysis
Recent advances have employed Density Functional Theory (DFT) calculations, Hirshfeld surface analysis, and 3D energy frameworks to understand the structural characteristics and intermolecular interactions of pyridazine derivatives. For instance, triazole pyridazine derivatives have been synthesized and characterized, with their structures confirmed by X-ray diffraction. DFT calculations provided insights into their electronic properties, and Hirshfeld surface analysis helped elucidate the nature of their intermolecular hydrogen bonds. Such studies are crucial for designing molecules with desired properties and understanding their behavior at the molecular level (Sallam et al., 2021).
properties
IUPAC Name |
4,6-dichloro-3-(3-chlorophenyl)pyridazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5Cl3N2/c11-7-3-1-2-6(4-7)10-8(12)5-9(13)14-15-10/h1-5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XVJPVYRLVRCSKD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C2=NN=C(C=C2Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5Cl3N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90426290 |
Source
|
| Record name | 4,6-Dichloro-3-(3-chlorophenyl)pyridazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90426290 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
849021-04-1 |
Source
|
| Record name | 4,6-Dichloro-3-(3-chlorophenyl)pyridazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90426290 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4,6-dichloro-3-(3-chlorophenyl)pyridazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Pyrazolo[1,5-a]pyridine-4-carboxylic acid](/img/structure/B1312353.png)
